Cas no 1599772-39-0 (3-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxetane)

• Product Name: 3-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxetane
• CAS No: 1599772-39-0
• MF: C₇H₁₁BrCl₂O₂
• MW: 277.971040010452
• CID: 6564092
• PubChem ID: 102607633
• Update Time: 2025-11-01

3-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxetane Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxetane
• 3-[(3-bromo-1,4-dichlorobutan-2-yl)oxy]oxetane
• 1599772-39-0
• EN300-1134534

• Inchi： 1S/C7H11BrCl2O2/c8-6(1-9)7(2-10)12-5-3-11-4-5/h5-7H,1-4H2
• InChI Key： RSWISLGFWSZECP-UHFFFAOYSA-N
• SMILES： BrC(CCl)C(CCl)OC1COC1

Computed Properties

• Exact Mass: 275.93195g/mol
• Monoisotopic Mass: 275.93195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxetane

Comprehensive Overview of 3-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxetane (CAS No. 1599772-39-0)

3-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxetane (CAS No. 1599772-39-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This compound belongs to the oxetane family, a class of heterocyclic compounds known for their stability and versatility in synthetic chemistry. The presence of bromo and dichloro substituents in its structure further enhances its reactivity, making it a valuable intermediate in the synthesis of complex molecules.

In the context of current research trends, 3-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxetane is often explored for its role in drug discovery and medicinal chemistry. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to introduce functional diversity into target compounds. The oxetane ring, in particular, is known to improve the metabolic stability and bioavailability of drug candidates, addressing a common challenge in pharmaceutical development.

Another area of interest is the compound's application in material science. The combination of halogenated groups and the oxetane moiety offers unique opportunities for designing polymers with tailored properties. For instance, it can be used to synthesize high-performance polymers with enhanced thermal stability or resistance to degradation. This aligns with the growing demand for advanced materials in industries such as electronics, aerospace, and renewable energy.

From a synthetic chemistry perspective, 3-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxetane presents intriguing challenges and opportunities. Its multi-functional nature allows for selective modifications, enabling chemists to explore diverse reaction pathways. Recent studies have highlighted its utility in cross-coupling reactions, where it serves as a precursor for C-C bond formation. Such reactions are pivotal in constructing complex molecular architectures, a key focus in modern organic synthesis.

The compound's CAS No. 1599772-39-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Common queries include "synthesis of 3-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxetane," "applications of oxetane derivatives," and "halogenated compounds in drug design." These search trends underscore the compound's importance in addressing contemporary scientific questions, such as the development of sustainable synthetic methods and the discovery of novel therapeutic agents.

In summary, 3-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxetane (CAS No. 1599772-39-0) is a compound of significant interest due to its structural features and broad applicability. Its role in pharmaceutical research, material science, and synthetic chemistry makes it a valuable subject of study for researchers aiming to push the boundaries of scientific innovation. As the demand for specialized chemicals continues to grow, this compound is poised to remain a key player in advancing both academic and industrial endeavors.